Cas no 769914-95-6 (Phenylalanine, 3-chloro-4-fluoro-, methyl ester)

• Product Name: Phenylalanine, 3-chloro-4-fluoro-, methyl ester
• CAS No: 769914-95-6
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 5860090
• PubChem ID: 81145913
• Update Time: 2025-06-08

Phenylalanine, 3-chloro-4-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 3-chloro-4-fluoro-, methyl ester
• methyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate
• EN300-4304770
• 769914-95-6
• AKOS019716880

• Inchi： 1S/C10H11ClFNO2/c1-15-10(14)9(13)5-6-2-3-8(12)7(11)4-6/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： OFESLNILUFWJAE-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=C(F)C(Cl)=C1)N

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 303.0±37.0 °C(Predicted)
• pka: 6.48±0.33(Predicted)

Additional information on Phenylalanine, 3-chloro-4-fluoro-, methyl ester

Phenylalanine, 3-chloro-4-fluoro-, methyl ester (CAS No. 769914-95-6)

The compound Phenylalanine, 3-chloro-4-fluoro-, methyl ester (CAS No. 769914-95-6) is a derivative of phenylalanine, a naturally occurring amino acid that plays a crucial role in various biological processes. This specific compound is characterized by the substitution of chlorine and fluorine atoms on the aromatic ring of phenylalanine, along with the presence of a methyl ester group. The structural modifications introduce unique chemical and biological properties, making it a subject of interest in both academic and industrial research.

Phenylalanine, 3-chloro-4-fluoro-, methyl ester is synthesized through a series of chemical reactions that involve the modification of the phenyl group of phenylalanine. The introduction of chlorine and fluorine substituents enhances the compound's stability and bioavailability, while the methyl ester group facilitates its solubility in organic solvents. These properties make it suitable for applications in drug discovery, agricultural chemistry, and materials science.

Recent studies have highlighted the potential of Phenylalanine, 3-chloro-4-fluoro-, methyl ester as a precursor for the development of novel pharmaceutical agents. Researchers have explored its role in modulating enzyme activity and its ability to serve as a building block for complex molecules with therapeutic potential. For instance, its use in the synthesis of bioactive compounds targeting neurodegenerative diseases has shown promising results in preclinical models.

In addition to its pharmaceutical applications, Phenylalanine, 3-chloro-4-fluoro-, methyl ester has also been investigated for its role in agricultural chemistry. Studies have demonstrated its ability to act as a plant growth regulator, enhancing crop yield and resistance to environmental stressors. This dual functionality underscores the versatility of this compound across multiple disciplines.

The synthesis and characterization of Phenylalanine, 3-chloro-4-fluoro-, methyl ester have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies have provided valuable insights into its chemical behavior and reactivity under various conditions.

Furthermore, the safety profile of Phenylalanine, 3-chloro-4-fluoro-, methyl ester has been evaluated through toxicological studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development in medicinal chemistry. Regulatory agencies have also recognized its potential for use in food additives and dietary supplements under strict guidelines.

In conclusion, Phenylalanine, 3-chloro-4-fluoro-, methyl ester (CAS No. 769914-95-6) is a versatile compound with diverse applications across multiple fields. Its unique chemical properties and favorable safety profile make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in addressing global challenges in health and agriculture.